REACTION_CXSMILES
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[Br:1][C:2]1[S:6][C:5]2=[C:7]([C:10](OCC)=[O:11])[N:8]=[CH:9][N:4]2[CH:3]=1.C1(C)C=CC=CC=1.[H-].C([Al+]CC(C)C)C(C)C.C(C(C(C([O-])=O)O)O)([O-])=O.[Na+].[K+]>ClCCl>[Br:1][C:2]1[S:6][C:5]2=[C:7]([CH2:10][OH:11])[N:8]=[CH:9][N:4]2[CH:3]=1 |f:2.3,4.5.6|
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Name
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Quantity
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101 mg
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Type
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reactant
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Smiles
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BrC1=CN2C(S1)=C(N=C2)C(=O)OCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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1.1 mL
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Type
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reactant
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Smiles
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[H-].C(C(C)C)[Al+]CC(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)([O-])C(O)C(O)C(=O)[O-].[Na+].[K+]
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Type
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CUSTOM
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Details
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the mixture was stirred at the same temperature for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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After the completion of the reaction
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for one hr
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Duration
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1 h
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Type
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EXTRACTION
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Details
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was extracted with ethyl acetate (7 ml×3)
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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the solvent was removed by distillation under the reduced pressure
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Reaction Time |
10 min |
Name
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Type
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product
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Smiles
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BrC1=CN2C(S1)=C(N=C2)CO
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Type | Value | Analysis |
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AMOUNT: MASS | 85 mg | |
YIELD: PERCENTYIELD | 99% | |
YIELD: CALCULATEDPERCENTYIELD | 98.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |